Cas no 210890-96-3 ((E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt)

• Product Name: (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt
• CAS No: 210890-96-3
• MF: C₁₈H₁₂NNaO₆
• MW: 361.280755996704
• CID: 66842
• PubChem ID: 135764764
• Update Time: 2025-06-08

(E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt Chemical and Physical Properties

Names and Identifiers

• (E)-8-Hydroxy-2-[2-(3,4,5-trihydroxyphenyl)ethenyl]-7-quinolinecarboxylic acid sodium salt
• sodium,(2E)-2-[2-(3,5-dihydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-8-hydroxy-1H-quinoline-7-carboxylate
• 7-Quinolinecarboxylic acid, 8-hydroxy-2-((1E)-2-(3,4,5-trihydroxyphenyl)ethenyl)-
• sodium (2E)-2-[2-(3,5-dihydroxy-4-oxocyclohexa-2,5-dien-1-ylidene)ethylidene]-8-hydroxy-1,2-dihydroquinoline-7-carboxylate
• 210890-96-3
• Sodium (E)-8-hydroxy-2-(3,4,5-trihydroxystyryl)quinoline-7-carboxylate
• sodium;8-hydroxy-2-[(E)-2-(3,4,5-trihydroxyphenyl)ethenyl]quinoline-7-carboxylate
• CHEMBL329488
• (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt

• Inchi： 1S/C18H13NO6.Na/c20-13-7-9(8-14(21)17(13)23)1-4-11-5-2-10-3-6-12(18(24)25)16(22)15(10)19-11;/h1-8,20-23H,(H,24,25);/q;+1/p-1/b4-1+;
• InChI Key： VXENJMKHVHUOLQ-DYVSEJHDSA-M
• SMILES： [Na+].OC1=C(C(=O)[O-])C=CC2=CC=C(/C=C/C3C=C(C(=C(C=3)O)O)O)N=C21

Computed Properties

• Exact Mass: 339.074
• Monoisotopic Mass: 339.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 734
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127A^2

Experimental Properties

• Boiling Point: 538.7°C at 760 mmHg
• Flash Point: 279.6°C

Additional information on (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt

Introduction to (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt (CAS No. 210890-96-3)

(E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt (CAS No. 210890-96-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a quinoline carboxylic acid moiety and a trihydroxyphenyl group, which contribute to its potential therapeutic applications.

The molecular structure of (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt is composed of a quinoline ring system linked to a substituted ethenyl group. The presence of multiple hydroxyl groups on the phenyl ring and the carboxylic acid group in the quinoline moiety imparts this compound with diverse chemical properties and biological activities. These features make it an attractive candidate for various pharmaceutical applications, particularly in the development of novel drugs targeting specific diseases.

Recent studies have highlighted the potential of (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt in the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides and reducing oxidative stress in neuronal cells. These findings suggest that this compound could play a crucial role in the development of new therapeutic strategies for these debilitating conditions.

In addition to its neuroprotective properties, (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt has also demonstrated promising antiviral activity against several viral pathogens. Research has indicated that this compound can effectively inhibit the replication of viruses such as influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral entry into host cells and inhibition of viral enzyme activity. These antiviral properties make it a valuable candidate for the development of broad-spectrum antiviral agents.

The pharmacokinetic profile of (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt has been extensively studied to understand its behavior in biological systems. Studies have shown that the compound exhibits good oral bioavailability and favorable distribution properties, allowing it to reach target tissues effectively. Additionally, its stability under physiological conditions and low toxicity profile further enhance its potential as a therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels and shows promising therapeutic effects. These findings provide a strong foundation for advancing this compound into later stages of clinical development.

The synthesis of (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the quinoline ring system, introduction of the trihydroxyphenyl group, and final functionalization to obtain the desired carboxylic acid derivative. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its broader application in research and development.

In conclusion, (E)-8-Hydroxy-2-2-(3,4,5-trihydroxyphenyl)ethenyl-7-quinolinecarboxylicacid sodiumsalt (CAS No. 210890-96-3) represents a promising candidate for various therapeutic applications due to its unique chemical structure and diverse biological activities. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical benefits. As further studies progress, this compound may emerge as a valuable tool in addressing unmet medical needs in areas such as neurodegenerative diseases and viral infections.